Cas no 6488-97-7 (1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-)

1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- structure
6488-97-7 structure
Product Name:1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
CAS No:6488-97-7
MF:C11H10N4
MW:198.22390127182
CID:500608
PubChem ID:21725587
Update Time:2025-04-19

1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
    • Benzimidazole,1-methyl-2-pyrazol-1-yl- (7CI,8CI)
    • 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-(9CI)
    • SCHEMBL18292120
    • 1-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
    • N-(1-methyl-2-benzimidazolyl)pyrazole
    • 6488-97-7
    • Inchi: 1S/C11H10N4/c1-14-10-6-3-2-5-9(10)13-11(14)15-8-4-7-12-15/h2-8H,1H3
    • InChI Key: GEYGZAPAPPZARA-UHFFFAOYSA-N
    • SMILES: N1(C)C(=NC2C=CC=CC1=2)N1C=CC=N1

Computed Properties

  • Exact Mass: 198.0907
  • Monoisotopic Mass: 198.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 35.64
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